Cas no 4640-68-0 (3-(3,4-Dichlorophenyl)-3-oxopropanenitrile)

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile structure
4640-68-0 structure
Product Name:3-(3,4-Dichlorophenyl)-3-oxopropanenitrile
CAS No:4640-68-0
MF:C9H5Cl2NO
MW:214.048100233078
MDL:MFCD00067919
CID:45222
PubChem ID:2758063
Update Time:2025-04-18

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-Dichlorophenyl)-3-oxopropanenitrile
    • 3,4-DICHLOROBENZOYLACETONITRILE
    • DTXSID70374149
    • AMY2982
    • SY058522
    • 10H-401S
    • 3-(3,4-dichloro-phenyl)-3-oxo-propionitrile
    • 2-(3,4-DICHLOROPHENYL)-2-OXOETHYL CYANIDE
    • EN300-136308
    • SCHEMBL133027
    • 3-(3,4-dichlorophenyl)-3-oxopropionitrile
    • 4640-68-0
    • AKOS000173231
    • CS-0207249
    • A7228
    • FT-0604190
    • J-510564
    • 3,4-dichloro-beta-oxo-Benzenepropanenitrile
    • MFCD00067919
    • STK350866
    • 3',4'-Dichlorobenzoylacetonitrile
    • BBL040689
    • DB-038155
    • MDL: MFCD00067919
    • Inchi: 1S/C9H5Cl2NO/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5H,3H2
    • InChI Key: HUEULXLHYYYTTP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(CC#N)=O)=C1)Cl
    • BRN: 3267648

Computed Properties

  • Exact Mass: 212.97500
  • Monoisotopic Mass: 212.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.9A^2

Experimental Properties

  • Color/Form: Yellow solid
  • Density: 1.383
  • Melting Point: 114 °C
  • Boiling Point: 398.4°C at 760 mmHg
  • Flash Point: 194.7°C
  • Refractive Index: 1.567
  • PSA: 40.86000
  • LogP: 3.08978
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Security Information

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(3,4-Dichlorophenyl)-3-oxopropanenitrile Pricemore >>

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